Cas no 112137-03-8 (Ethanone,2-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-1-(3-furanyl)-)

• Product Name: Ethanone,2-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-1-(3-furanyl)-
• CAS No: 112137-03-8
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 175321
• Update Time: 2024-03-01

Ethanone,2-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-1-(3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-1-(3-furanyl)-
• (+)-Pallescensone
• Ethanone,2-(2,2-dimethyl-6-methylenecyclohexyl)-1-(3-furanyl)-, (S)-
• Pallescensone
• Ethanone, 2-[(1S)-2,2-dimethyl-6-methylenecyclohexyl]-1-(3-furanyl)-

• Inchi： 1S/C15H20O2/c1-11-5-4-7-15(2,3)13(11)9-14(16)12-6-8-17-10-12/h6,8,10,13H,1,4-5,7,9H2,2-3H3/t13-/m1/s1
• InChI Key： OLNXDVSHVILDLN-CYBMUJFWSA-N
• SMILES： C(=O)(C1C=COC=1)C[C@@H]1C(=C)CCCC1(C)C

Computed Properties

• Exact Mass: 232.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 3.902

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 311.7±15.0 °C(Predicted)
• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones